Cas no 545394-83-0 (2-Methyl-6-(trifluoromethyl)nicotinaldehyde)

• Product Name: 2-Methyl-6-(trifluoromethyl)nicotinaldehyde
• CAS No: 545394-83-0
• MF: C₈H₆F₃NO
• MW: 189.13455247879
• MDL: MFCD11035943
• CID: 820065
• PubChem ID: 28875322
• Update Time: 2025-10-31

2-Methyl-6-(trifluoromethyl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-6-(trifluoromethyl)nicotinaldehyde
• 2-Methyl-6-(trifluoromethyl)pyridine-3-carboxaldehyde
• 2-methyl-6-(trifluoromethyl)pyridine-3-carbaldehyde
• CS-0312985
• G30735
• AS-8798
• DTXSID50651723
• 545394-83-0
• AB62693
• Z1198304221
• AKOS006309398
• SCHEMBL3772488
• 2-methyl-6-trifluoromethyl-3-pyridinecarboxaldehyde
• EN300-6409023
• DB-071870
• MFCD11035943

• MDL： MFCD11035943
• Inchi： 1S/C8H6F3NO/c1-5-6(4-13)2-3-7(12-5)8(9,10)11/h2-4H,1H3
• InChI Key： HHGVNSFXEFHMGQ-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C=O)C(C)=N1)(F)F

Computed Properties

• Exact Mass: 189.04000
• Monoisotopic Mass: 189.04014830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 30Ų

Experimental Properties

• Melting Point: 157-161 ºC
• Solubility: Sparingly Soluble (6.1E-4 g/L) (25°C).
• PSA: 29.96000
• LogP: 2.22130
• Sensitiveness: Air Sensitive

2-Methyl-6-(trifluoromethyl)nicotinaldehyde Security Information

• Hazard Category Code： R36/37/38
• Safety Instruction： S22-S26-S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Additional information on 2-Methyl-6-(trifluoromethyl)nicotinaldehyde

Comprehensive Overview of 2-Methyl-6-(trifluoromethyl)nicotinaldehyde (CAS No. 545394-83-0): Properties, Applications, and Industry Insights

2-Methyl-6-(trifluoromethyl)nicotinaldehyde (CAS No. 545394-83-0) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique structural features. The presence of both a trifluoromethyl group and an aldehyde functionality makes it a versatile intermediate for synthesizing bioactive molecules. This compound belongs to the nicotinaldehyde derivatives family, which are increasingly explored for their potential in drug discovery and material science.

In recent years, the demand for fluorinated compounds like 2-Methyl-6-(trifluoromethyl)nicotinaldehyde has surged, driven by their enhanced metabolic stability and lipophilicity—properties critical for optimizing drug candidates. Researchers frequently search for "trifluoromethyl in drug design" or "nicotinaldehyde applications," reflecting the compound's relevance in modern medicinal chemistry. Its CAS No. 545394-83-0 is often queried in databases to access technical data sheets or synthetic protocols.

The synthesis of 2-Methyl-6-(trifluoromethyl)nicotinaldehyde typically involves multi-step reactions, including halogenation and oxidation processes. Industry professionals emphasize the importance of "high-purity nicotinaldehyde derivatives" for consistent results in downstream applications. Analytical techniques such as HPLC and NMR are essential for quality control, ensuring compliance with regulatory standards for intermediates used in API (Active Pharmaceutical Ingredient) production.

Beyond pharmaceuticals, this compound finds niche applications in agrochemical formulations, where its trifluoromethyl group contributes to pesticidal activity. Searches like "fluorinated pesticides 2024" or "green chemistry alternatives" highlight growing interest in sustainable derivatives. Notably, 545394-83-0 is also studied in material science for designing organic electronic materials, owing to its electron-withdrawing characteristics.

Storage and handling of 2-Methyl-6-(trifluoromethyl)nicotinaldehyde require attention to moisture-sensitive properties, with recommendations to use anhydrous conditions during synthesis. Suppliers often provide "custom synthesis services" for this compound, catering to R&D teams needing tailored quantities. The compound's molecular weight (203.15 g/mol) and melting point data are frequently referenced in patent literature for novel applications.

Emerging trends link nicotinaldehyde scaffolds to catalysis research, particularly in asymmetric synthesis. Queries such as "organocatalysts with aldehyde groups" or "C–H activation using fluorinated compounds" demonstrate its interdisciplinary appeal. As regulatory agencies emphasize REACH compliance, manufacturers of CAS No. 545394-83-0 prioritize eco-friendly production methods to align with global ESG (Environmental, Social, and Governance) goals.

In summary, 2-Methyl-6-(trifluoromethyl)nicotinaldehyde represents a critical building block in modern chemistry, bridging gaps between small-molecule therapeutics and advanced materials. Its CAS No. 545394-83-0 serves as a key identifier for researchers navigating chemical databases, while its structural motifs continue to inspire innovations across life sciences and industrial applications.